Cas no 108238-41-1 (3,6-Dihydroxyflavone)

3,6-Dihydroxyflavone Properties

Names and Identifiers

• 3,6-dihydroxyflavone
• 3,6-dihydroxy-2-phenylchromen-4-one
• 3.6-Dihydroxyflavone
• DIHYDROXYFLAVONE, 3,6-(RG)
• 2-phenyl-3,6-dihydroxy-4-benzopyrone
• 3,6-dihydroxy-2-phenyl-4-benzopyrone
• 3,6-dihydroxy-flavone
• 6-Hydroxyflavonol
• 3,6-Dihydroxy-2-phenylchromone
• 3,6-Dihydroxy-2-phenyl-4H-1-benzopyran-4-one
• 3,6-dihydroxy-2-phenyl-4H-chroMen-4-one
• XHLOLFKZCUCROE-UHFFFAOYSA-N
• 4H-1-Benzopyran-4-one, 3,6-dihydroxy-2-phenyl-
• Oprea1_396152
• BDBM50187657
• STL512574
• ZB002201
• Y1999
• ST50319482
• D5191
• 3,6-DIHYDROXYFLAVONE
• NS00116239
• NSC792750
• SCHEMBL1627936
• PD158952
• AKOS024307412
• NSC-792750
• HY-N8481
• DTXSID90350940
• CS-0144688
• FT-0734795
• MFCD00143082
• CHEMBL210411
• AS-64082
• J-002077
• T70063
• 108238-41-1
• 3,6-dihydroxy-2-phenyl-4H-chromen-4-one
• 3,6-Dihydroxyflavone
• DA-69892
• +Expand

• MDL： MFCD00143082
• InChIKey： XHLOLFKZCUCROE-UHFFFAOYSA-N
• Inchi： 1S/C15H10O4/c16-10-6-7-12-11(8-10)13(17)14(18)15(19-12)9-4-2-1-3-5-9/h1-8,16,18H
• SMILES： O1C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C(C(C2C([H])=C(C([H])=C([H])C1=2)O[H])=O)O[H]

Computed Properties

• Exact Mass: 254.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 254.05790880g/mol
• Heavy Atom Count: 19
• Complexity: 395
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• LogP: 2.87120
• PSA: 70.67000
• Refractive Index: 1.712
• Water Partition Coefficient: Soluble in water.
• Boiling Point: No date available
• Melting Point: 238.0 to 242.0 deg-C
• Vapor Pressure: No date available
• Flash Point: No date available
• Solubility: Almost insoluble (0.033 g/l) (25 º C),
• Color/Form: Yellow crystalline powder
• Solubility: Not determined
• λmax: 470(EtOH)(lit.)
• Density: 1.472±0.06 g/cm3 (20 ºC 760 Torr),

3,6-Dihydroxyflavone Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3,6-Dihydroxyflavone Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%